2-{[2-(2-chloroanilino)-2-oxoethyl]sulfanyl}-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C17H17ClN2O3S
• Molecular Weight: 364.8 g/mol
• IUPAC Name: 2-[2-(2-chloroanilino)-2-oxoethyl]sulfanyl-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H17ClN2O3S/c1-23-13-8-6-12(7-9-13)19-16(21)10-24-11-17(22)20-15-5-3-2-4-14(15)18/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: HDWHVKBVTGUODH-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CSCC(=O)NC2=CC=CC=C2Cl

Description

2-{[2-(2-chloroanilino)-2-oxoethyl]sulfanyl}-N-(4-methoxyphenyl)acetamide, also known as CA-4, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. CA-4 belongs to a class of compounds known as combretastatins, which are derived from the African bush willow tree.

Mechanism of Action

2-{[2-(2-chloroanilino)-2-oxoethyl]sulfanyl}-N-(4-methoxyphenyl)acetamide works by binding to a protein called tubulin, which is involved in the formation of microtubules. Microtubules are essential for cell division, and by disrupting their formation, this compound prevents cancer cells from dividing and growing.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the production of several proteins involved in the growth and survival of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-{[2-(2-chloroanilino)-2-oxoethyl]sulfanyl}-N-(4-methoxyphenyl)acetamide is its potent anti-tumor activity. It has been shown to be effective against a variety of cancer cell lines, making it a promising candidate for further study. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-{[2-(2-chloroanilino)-2-oxoethyl]sulfanyl}-N-(4-methoxyphenyl)acetamide. One area of study is the development of more effective formulations of the compound, such as liposomal or nanoparticle-based formulations. Another area of study is the investigation of this compound in combination with other cancer treatments, such as chemotherapy or radiation therapy. Finally, further study is needed to better understand the mechanism of action of this compound and its potential use in the treatment of other diseases, such as Alzheimer's disease.

Synthesis Methods

The synthesis of 2-{[2-(2-chloroanilino)-2-oxoethyl]sulfanyl}-N-(4-methoxyphenyl)acetamide involves several steps, including the reaction of 2-chloroaniline with ethyl 2-bromoacetate to form the intermediate ethyl 2-(2-chloroanilino)-2-oxoacetate. This intermediate is then treated with thiourea to form the final product, this compound.

Scientific Research Applications

2-{[2-(2-chloroanilino)-2-oxoethyl]sulfanyl}-N-(4-methoxyphenyl)acetamide has been studied extensively for its potential use in cancer treatment. It has been shown to have potent anti-tumor activity in a variety of cancer cell lines, including breast, lung, and prostate cancer. This compound works by disrupting the formation of new blood vessels in tumors, a process known as angiogenesis.